Cas no 333429-66-6 (N-[2-(4-fluorophenoxy)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[2-(4-fluorophenoxy)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 333429-66-6
• MF: C₁₆H₁₆FNO₅S
• MW: 353.365346908569
• CID: 5873964
• PubChem ID: 645702
• Update Time: 2023-11-21

N-[2-(4-fluorophenoxy)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-sulfonamide, N-[2-(4-fluorophenoxy)ethyl]-2,3-dihydro-
• 2,3-Dihydro-benzo[1,4]dioxine-6-sulfonic acid [2-(4-fluoro-phenoxy)-ethyl]-amide
• HMS2380N24
• N-[2-(4-fluorophenoxy)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-(2-(4-fluorophenoxy)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• 333429-66-6
• CHEMBL1326618
• SMR000001972
• AKOS024512459
• F5529-0086
• MLS000030940

• Inchi： 1S/C16H16FNO5S/c17-12-1-3-13(4-2-12)21-8-7-18-24(19,20)14-5-6-15-16(11-14)23-10-9-22-15/h1-6,11,18H,7-10H2
• InChI Key： WYXGDWYDRAIFTA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCCOC3=CC=C(F)C=C3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 353.07332195g/mol
• Monoisotopic Mass: 353.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes